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Comparative Statistical Data on Anesthetic Efficacy

The table below summarizes key findings from clinical trials that quantitatively compared oxybuprocaine

with other anesthetic agents, using pain scores and statistical tests like ANOVA.

Study Focus Key Quantitative Findings L. .
Compared Agents . Statistical Analysis Used

& Source (Pain Scores)

Post-PRK Oxybuprocaine 0.4% Pain scores (VRS/VAS) Specific P-values reported: P

Pain Control vs. Sodium were significantly lower in < 0.001 at all measured time

[1] Hyaluronate 0.2% the oxybuprocaine group at points [1].

8h, day 1, 2, and 3 post-op.

Cataract Lidocaine 2% vs. Mean intraoperative pain ANOVA/Post-hoc: P < 0.01

Surgery Levobupivacaine score (VPS) for Lidocaine for Lidocaine vs. other two

Anesthesia 0.75% vs. was significantly higher groups; no significant

[2] Ropivacaine 1% than Levobupivacaine & difference between
Ropivacaine. Levobupivacaine &

Ropivacaine [2].
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Study Focus Key Quantitative Findings o .
Compared Agents . Statistical Analysis Used

& Source (Pain Scores)

Cognitive Lidocaine 2% (Local)  Study focused on cognitive Paired T-tests: POCD was

Function vs. Oxybuprocaine assessment, not pain significant in the lidocaine

Post-Surgery  0.4% (Topical) scores. Found no significant  group (P=0.005) but not

[3] cognitive decline with topical  significant in the

oxybuprocaine. oxybuprocaine group

(P=0.326) [3].

Detailed Experimental Protocols

For reproducibility, here are the methodologies from the key studies cited above.

¢ Study on Post-Photorefractive Keratectomy (PRK) Pain [1]:

o Design: Prospective, double-blind, randomized controlled contralateral eye study.

o Participants: 72 patients (144 eyes) undergoing bilateral transepithelial PRK.

o Intervention: One eye received preservative-free oxybuprocaine hydrochloride 0.4% unit-
dose drops, while the other eye received sodium hyaluronate 0.2% (control). Drops were
instilled five times daily until corneal healing was complete.

o Pain Assessment: Verbal Rating Scale (VRS) and Visual Analog Scale (VAS) were used to
assess pain at multiple postoperative intervals.

o Statistical Analysis: The study used appropriate statistical tests to compare pain scores
between the two groups, reporting P-values < 0.001.

¢ Study on Anesthesia for Cataract Surgery [2]:

o Design: Randomized clinical trial.

o Participants: 105 patients scheduled for cataract surgery via phacoemulsification.

o Intervention: Patients were divided into three groups to receive topical eye drops of Lidocaine
2%, Levobupivacaine 0.75%, or Ropivacaine 1.

o Pain Assessment: Patients graded their pain using a 0-10 point Verbal Pain Score (VPS) at
different stages of the surgical procedure.

o Statistical Analysis: The study utilized analysis of variance (ANOVA) to compare the mean
VPS among the three groups, with a post-hoc analysis to identify specific differences.
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Experimental Workflow and Analysis Logic

The clinical trials investigating ophthalmic anesthetics generally follow a structured pathway from design to

statistical conclusion, which can be visualized as follows:
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Key Insights for Research and Development
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e ANOVA Application: The studies effectively use ANOVA for comparing means across multiple
groups (e.g., three different anesthetics) [2]. A significant P-value indicates that not all groups are the
same, prompting further post-hoc tests to pinpoint exactly which pairs are different.

¢ Choice of Pain Scale: The consistent use of well-validated subjective scales like VAS and VRS is
crucial. VAS provides continuous data for powerful parametric tests, while VRS offers ordinal data,
sometimes requiring non-parametric tests [1].

e Oxybuprocaine's Niche: The evidence supports oxybuprocaine's role in topical anesthesia for
surface procedures and as a pre-anesthetic agent. Its main advantage in some contexts may not be
superior pain relief versus other topicals, but a favorable safety profile regarding systemic effects like
postoperative cognitive dysfunction [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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